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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891 Get Quote

This technical guide provides a detailed overview of 4-Aminodiphenylamine and its related

sulfate compounds. The common name "4-Aminodiphenylamine sulfate" can be ambiguous

and is associated with two distinct chemical entities, each with its own CAS number and

specific structure. This document delineates these compounds to provide clarity for

researchers, scientists, and drug development professionals.

Disclaimer: This document provides chemical and identification data. It does not contain

experimental protocols or detailed signaling pathways. The generation of such specific

experimental data is beyond the scope of this guide.

Parent Compound: 4-Aminodiphenylamine
4-Aminodiphenylamine, also known as N-phenyl-p-phenylenediamine, is the parent aromatic

amine from which the sulfate derivatives are formed. It is a key intermediate in various

industrial applications, including the synthesis of dyes and antioxidants.

Synonyms:

4-ADPA[1]

N-Phenyl-1,4-phenylenediamine[1][2]

N-Phenyl-p-phenylenediamine[1][2][3]

p-Aminodiphenylamine[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8048891?utm_src=pdf-interest
https://www.benchchem.com/product/b8048891?utm_src=pdf-body
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.chemimpex.com/products/42075
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.chemimpex.com/products/42075
https://m.chemicalbook.com/ProdSupplierGWCB6354198_EN.htm
https://www.chemimpex.com/products/42075
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8048891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(4-aminophenyl)phenylamine

4-(Phenylamino)aniline

Variamine Blue RT Base

Quantitative Data Summary:

Identifier Value Reference

CAS Number 101-54-2 [1][2]

Molecular Formula C₁₂H₁₂N₂ [1][2]

Molecular Weight 184.24 g/mol [2][3]

Appearance
Purple-black or dark purple

solid
[2]

Melting Point 72-75 °C [2][3]

Boiling Point 354 °C [2][3]

N-Phenyl-p-phenylenediamine Sulfate (Sulfate Salt)
This compound is the direct sulfate salt of 4-Aminodiphenylamine, typically occurring as a 2:1

adduct of the amine with sulfuric acid. It is primarily used in the formulation of permanent hair

dyes.[4]

Synonyms:

p-Aminodiphenylamine sulfate[5]

1,4-Benzenediamine, N1-phenyl-, sulfate (2:1)[5]

bis(N-phenylbenzene-p-diamine) sulphate[5][6]

Rodol Gray BS[5]

Colorex 4ADS[5]
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RT Base Sulfate[6]

Quantitative Data Summary:

Identifier Value Reference

CAS Number 4698-29-7 [5][6][7][8]

Molecular Formula C₂₄H₂₆N₄O₄S (for 2:1 salt) [5]

Molecular Weight 466.56 g/mol (for 2:1 salt)

EINECS Number 225-173-1 [5][6]

4-Diazodiphenylamine Sulfate (Diazonium Salt)
This compound is a diazonium salt derivative of 4-Aminodiphenylamine. It is functionally and

structurally different from the simple sulfate salt and is known commercially as Variamine Blue

RT Salt. It is used as a dye and a reagent in analytical chemistry.

Synonyms:

4-Aminodiphenylamine diazonium sulfate[1]

4-Diazodiphenylamine sulfate[1]

Variamine Blue RT (sulfate)[9]

Variamine Blue RT Salt[1]

4-(N-Phenylamino)benzenediazonium Hydrogensulfate[7]

Azoic Diazo Component 22[1]

Quantitative Data Summary:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemscene.com/product/4477-28-5.html
https://incibeauty.com/en/ingredients/14280-n-phenyl-p-phenylenediamine-sulfate
https://www.chemscene.com/product/4477-28-5.html
https://www.kaimosi.com/4477-28-5.html
https://www.specialchem.com/cosmetics/inci-ingredients/n-phenyl-p-phenylenediamine-sulfate
https://incibeauty.com/en/ingredients/14280-n-phenyl-p-phenylenediamine-sulfate
https://incibeauty.com/en/ingredients/14280-n-phenyl-p-phenylenediamine-sulfate
https://www.chemscene.com/product/4477-28-5.html
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
http://www.thegoodscentscompany.com/data/rw1371281.html
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.kaimosi.com/4477-28-5.html
https://www.scbt.com/p/variamine-blue-rt-salt-4477-28-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8048891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

CAS Number 4477-28-5 [6][9]

Molecular Formula C₁₂H₁₁N₃O₄S [6][9]

Molecular Weight 293.30 g/mol [6][9]

EINECS Number 224-756-8 [7]

SMILES

N#

[N+]C1=CC=C(NC2=CC=CC=

C2)C=C1.O=S([O-])(O)=O

[6][9]

Relationships and Derivatives
The following diagram illustrates the relationship between the parent compound, 4-

Aminodiphenylamine, and its two distinct sulfate-containing derivatives.

4-Aminodiphenylamine
(N-Phenyl-p-phenylenediamine)

CAS: 101-54-2

N-Phenyl-p-phenylenediamine Sulfate
(Sulfate Salt, 2:1)
CAS: 4698-29-7

+ H₂SO₄

(Salt Formation)

4-Diazodiphenylamine Sulfate
(Diazonium Salt)
CAS: 4477-28-5

+ HNO₂ / H₂SO₄

(Diazotization)

Click to download full resolution via product page

Caption: Chemical relationship between 4-Aminodiphenylamine and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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